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Compound of Interest

Compound Name: 2-Methyl-2-phenylpentanal

Cat. No.: B15269231

For Researchers, Scientists, and Fragrance Development Professionals

Introduction

2-Methyl-2-phenylpentanal is an aromatic aldehyde with potential applications in the
fragrance industry. While specific data on this compound is limited in publicly available
literature, its structural similarity to other well-known fragrance ingredients allows for informed
predictions of its olfactory profile and potential uses. This document provides detailed
application notes and experimental protocols to guide researchers in evaluating 2-Methyl-2-
phenylpentanal as a novel fragrance ingredient. The information presented is based on the
chemical properties of the molecule, data from structurally related compounds, and standard
industry practices for fragrance development.

Chemical Structure:

o |[UPAC Name: 2-methyl-2-phenylpentanal
e Molecular Formula: C12H160

e Molecular Weight: 176.26 g/mol

Predicted Olfactory Profile

Based on the analysis of structurally similar phenyl-substituted aldehydes and pentanals used
in perfumery, the olfactory profile of 2-Methyl-2-phenylpentanal is anticipated to be complex,
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with potential floral, green, and woody characteristics.
o Primary Notes: Likely to exhibit a combination of floral (rosy) and green (herbaceous) notes.

e Sub-notes: May possess underlying woody and slightly aldehydic facets. The presence of
the methyl group on the same carbon as the phenyl ring could introduce a unique nuance,
potentially adding a subtle spicy or warm element.

For comparison, a related compound, 2-methyl-5-phenylpentanal, is utilized for its rose-like
scent.[1] Another similar molecule, 4-methyl-4-phenyl-1-pentanal, is described as having a
fresh, herbaceous fragrance with a woody note.[2][3]

Potential Applications in Fragrance Compositions

Given its predicted olfactory profile, 2-Methyl-2-phenylpentanal could be a versatile ingredient
in various fragrance types:

Floral Accords: To impart a modern, rosy, or white floral character. It could be used to add
complexity and a green lift to jasmine, lily-of-the-valley, and rose compositions.

o Green and Chypre Formulations: The anticipated herbaceous and woody notes would make
it suitable for green, fougére, and chypre fragrances, providing a fresh and natural element.

* Woody and Amber Scents: Could be used as a modifier to introduce a fresh, floral-green
aspect to traditional woody and amber fragrances.

e Functional Perfumery: Due to its aldehydic nature, it may offer good substantivity and
performance in products such as soaps, lotions, and detergents.

Quantitative Data Summary (Based on Structurally
Related Compounds)

Direct quantitative data for 2-Methyl-2-phenylpentanal is not readily available. The following
table summarizes data for structurally related fragrance ingredients to provide a comparative
reference for researchers.
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Property

Phenylacetaldehyde

4-Methyl-4-phenyl
pentanone (Vetikon)

CAS Number

122-78-1

7403-42-1

Odor Description

Green, sweet, floral, hyacinth,

honey, cocoa.[4][5]

Vetiver, woody, earthy, slightly
fruity.

Substantivity on Paper

400 hours.[4]

Not specified

Recommended Usage Level in

Concentrate

Up to 10%

Up to 8%.[6]

Stability in Various Media

Data not specified

Good in body lotion, shampoo,
soap, and cleaners; Poor in
bleach.[6]

Experimental Protocols

Protocol for Sensory Evaluation using Gas
Chromatography-Olfactometry (GC-O)

Objective: To identify and characterize the specific odor notes of 2-Methyl-2-phenylpentanal.

Methodology:

Sample Preparation: Prepare a 1% solution of 2-Methyl-2-phenylpentanal in a suitable

solvent (e.g., ethanol or dipropylene glycol).

Instrumentation: Utilize a gas chromatograph coupled with both a mass spectrometer (MS)

and an olfactometry port.

GC Conditions:

o Column: A non-polar or medium-polarity capillary column (e.g., DB-5 or HP-5ms).

o Injector Temperature: 250°C.
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o Oven Program: Start at 50°C, hold for 2 minutes, then ramp up to 250°C at a rate of
10°C/min.

o Carrier Gas: Helium at a constant flow rate.

o Effluent Splitting: The column effluent is split between the MS detector and the olfactometry
port.

o Olfactory Analysis: A trained sensory panelist sniffs the effluent from the olfactometry port
and records the perceived odor, its intensity, and its duration.

o Data Analysis: The olfactory data is correlated with the chromatographic peaks identified by
the MS to assign specific odor descriptors to the compound and any impurities.

GC-MS/O Analysis Data Correlation

MS Detection

Correlate MS Data

Chromatographic Separation ‘with Olfactory Perception

Click to download full resolution via product page

Protocol for Stability Testing in a Consumer Product
Base

Objective: To evaluate the chemical stability and odor performance of 2-Methyl-2-
phenylpentanal in a representative consumer product base (e.g., a simple lotion or soap
base).

Methodology:
e Sample Preparation:

o Prepare a control sample of the product base without any fragrance.
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o Prepare a test sample by incorporating 2-Methyl-2-phenylpentanal at a typical
concentration (e.g., 0.5% w/w) into the product base.

e Aging Conditions:
o Store aliquots of both the control and test samples under various conditions:
» Elevated temperature (e.g., 40°C) to accelerate aging.
= Room temperature (e.g., 25°C) as a reference.
» Exposure to UV light to assess photodegradation.

o Evaluation Timeline: Evaluate the samples at regular intervals (e.g., initial, 1 week, 4 weeks,
8 weeks, 12 weeks).

e Analytical Evaluation:

o Use gas chromatography-mass spectrometry (GC-MS) to quantify the concentration of 2-
Methyl-2-phenylpentanal over time and to identify any degradation products.

e Sensory Evaluation:

o Atrained sensory panel will evaluate the odor of the aged samples compared to the initial
samples.

o Panelists should assess changes in odor intensity, character, and the emergence of any
off-notes.

» Data Analysis: Plot the concentration of 2-Methyl-2-phenylpentanal as a function of time for
each storage condition. Correlate the analytical data with the sensory evaluation results to
determine the stability of the fragrance ingredient.
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Aging Conditions Evaluation (Weekly)

Eajea o=

Control Sample
(Base only)

Stability Report

2-Methyl-2-phenylpentanal

Click to download full resolution via product page

Logical Relationships in Fragrance Development

The evaluation of a new fragrance ingredient like 2-Methyl-2-phenylpentanal follows a
structured process from initial characterization to final application.
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Conclusion
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While direct data on 2-Methyl-2-phenylpentanal is scarce, a systematic evaluation based on
the protocols outlined in this document will enable fragrance researchers to thoroughly
characterize its properties. The inferred olfactory profile suggests it could be a valuable addition
to the perfumer's palette, particularly for creating novel floral, green, and woody fragrances.
The provided experimental workflows for sensory analysis and stability testing offer a robust
framework for its assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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